Cas no 13599-79-6 (4-Nitrobenzothiadiazole)

• Product Name: 4-Nitrobenzothiadiazole
• CAS No: 13599-79-6
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 2916260
• Update Time: 2023-08-10

4-Nitrobenzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzothiadiazole
• 4-nitro-benzo[1,2,3]thiadiazole
• 4-Nitrobenzothiadiazole

• Inchi： 1S/C6H3N3O2S/c10-9(11)4-2-1-3-5-6(4)7-8-12-5/h1-3H
• InChI Key： WEAQHTFUJJMQTO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• XLogP3: 1.7
• Topological Polar Surface Area: 99.8